Cas no 368212-31-1 (2-(2-Methylphenyl)pyrrole)

• Product Name: 2-(2-Methylphenyl)pyrrole
• CAS No: 368212-31-1
• MDL: MFCD08689220
• CID: 4646521
• Update Time: 2025-06-25

2-(2-Methylphenyl)pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylphenyl)pyrrole

• MDL： MFCD08689220

Additional information on 2-(2-Methylphenyl)pyrrole

Comprehensive Overview of 2-(2-Methylphenyl)pyrrole (CAS No. 368212-31-1)

2-(2-Methylphenyl)pyrrole, also known by its CAS number 368212-31-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, as well as the latest research findings and potential applications of 2-(2-Methylphenyl)pyrrole.

Chemical Structure and Synthesis

The molecular formula of 2-(2-Methylphenyl)pyrrole is C₁₀H₉N, with a molecular weight of approximately 143.18 g/mol. The compound features a pyrrole ring fused to a 2-methylphenyl group, which imparts unique electronic and steric properties. The synthesis of 2-(2-Methylphenyl)pyrrole can be achieved through various methods, including the reaction of 2-methylbenzaldehyde with pyrrole in the presence of a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or solvent-free conditions.

Physical and Chemical Properties

2-(2-Methylphenyl)pyrrole is a colorless to pale yellow liquid at room temperature. It exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and toluene. The compound has a boiling point of around 170°C at atmospheric pressure and a melting point of -5°C. The presence of the pyrrole ring contributes to its basicity, making it capable of forming salts with strong acids. Additionally, the aromatic nature of the 2-methylphenyl group enhances its stability and reactivity in various chemical reactions.

Spectroscopic Properties

The spectroscopic properties of 2-(2-Methylphenyl)pyrrole have been extensively studied using techniques such as UV-Vis spectroscopy, IR spectroscopy, and NMR spectroscopy. The UV-Vis spectrum shows characteristic absorption bands in the visible region due to π-π* transitions within the aromatic system. The IR spectrum reveals strong absorption bands corresponding to C-H stretching vibrations and N-H stretching vibrations. In NMR spectroscopy, the proton NMR (1H NMR) spectrum displays distinct signals for the protons on the pyrrole ring and the 2-methylphenyl group, providing valuable information about the molecular structure.

Literature Review and Research Findings

The scientific literature on 2-(2-Methylphenyl)pyrrole is rich with recent studies that highlight its potential applications in various fields. One notable area of research is its use as a building block in the synthesis of more complex molecules with biological activity. For instance, a study published in the Journal of Organic Chemistry demonstrated that 2-(2-Methylphenyl)pyrrole can be efficiently converted into bioactive compounds with potential anti-inflammatory and anti-cancer properties through selective functionalization.

In another study, researchers explored the photophysical properties of derivatives of 2-(2-Methylphenyl)pyrrole. The results showed that these derivatives exhibit strong fluorescence emissions under UV light, making them promising candidates for use in fluorescent probes and sensors. Additionally, computational studies have provided insights into the electronic structure and reactivity of 2-(2-Methylphenyl)pyrrole, which can guide future synthetic efforts.

Potential Applications

The unique properties of 2-(2-Methylphenyl)pyrrole make it a versatile compound with a wide range of potential applications. In pharmaceutical research, it has shown promise as an intermediate in the synthesis of drugs targeting various diseases. For example, derivatives of this compound have been investigated for their ability to modulate specific enzymes involved in inflammatory pathways.

In materials science, 2-(2-Methylphenyl)pyrrole-based polymers have been synthesized for use in organic electronics due to their excellent charge transport properties. These polymers can be used in applications such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Furthermore, the compound's fluorescence properties make it suitable for use in bioimaging and sensing technologies.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data for 2-(2-Methylphenyl)pyrrole may vary depending on its form and concentration, general precautions should be taken to ensure safe handling. It is recommended to work with this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE), such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

Conclusion

In conclusion, 2-(2-Methylphenyl)pyrrole (CAS No. 368212-31-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of organic chemistry and its practical implications.